Cas no 1780458-49-2 (tert-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate)

• Product Name: tert-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate
• CAS No: 1780458-49-2
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• MDL: MFCD28604682
• CID: 4613463
• PubChem ID: 83694153
• Update Time: 2025-06-08

tert-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate
• tert-butyl spiro[3,4-dihydro-2H-pyrrolo[1,2-a]pyrazine-1,3'-pyrrolidine]-1'-carboxylate
• Z2211231237

• MDL： MFCD28604682
• Inchi： 1S/C15H23N3O2/c1-14(2,3)20-13(19)18-9-6-15(11-18)12-5-4-8-17(12)10-7-16-15/h4-5,8,16H,6-7,9-11H2,1-3H3
• InChI Key： YSJLEROPYPYPID-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C3=CC=CN3CCN2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 393
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5

tert-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate

Introduction to Tert-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate (CAS No. 1780458-49-2)

Ter-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate, identified by its CAS number 1780458-49-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of spirocyclic molecules, which are known for their unique structural and functional properties. The spirocyclic core of this molecule, consisting of a pyrrolidine ring linked to a pyrrolo[1,2-a]pyrazine moiety, contributes to its distinct chemical behavior and potential biological activity.

The tert-butyl group attached to the carboxylate functionality not only influences the compound's solubility and stability but also plays a crucial role in modulating its interactions with biological targets. This structural feature is particularly important in the design of drug candidates, as it can enhance binding affinity and selectivity. The presence of multiple nitrogen atoms in the pyrrolo[1,2-a]pyrazine ring further adds to the compound's complexity and potential for diverse biological activities.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential applications in various therapeutic areas. Spirocycles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural framework of Ter-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate makes it an attractive scaffold for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. The spirocyclic core provides a rigid structure that can be easily modified to target specific biological pathways. For instance, modifications at the pyrrolidine ring can alter the compound's pharmacokinetic properties, while changes at the pyrrolo[1,2-a]pyrazine moiety can fine-tune its interaction with biological targets. This flexibility makes Ter-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate a valuable asset in drug discovery programs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the spirocyclic linkage is a critical step and often requires specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled the efficient preparation of complex spirocyclic molecules like Ter-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate, making it more accessible for further research and development.

In terms of biological activity, preliminary studies have suggested that Ter-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. The spirocyclic core has been shown to interact with biological targets in a unique manner, potentially leading to novel mechanisms of action. These findings are particularly exciting as they highlight the compound's potential as a lead molecule for developing new anticancer therapies.

The pharmaceutical industry is increasingly recognizing the importance of heterocyclic compounds in drug development. Spirocyclic molecules like Ter-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate offer unique structural features that can be exploited to design drugs with improved efficacy and reduced side effects. As research continues to uncover new applications for this class of compounds, it is likely that Ter-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate will play an important role in future therapeutic strategies.

The chemical properties of Ter-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate also make it a valuable tool for studying molecular interactions at the atomic level. High-resolution spectroscopic techniques and computational methods have been used to elucidate its structure and understand how it interacts with biological targets. These studies provide valuable insights into the molecular basis of its biological activity and help guide the design of more effective derivatives.

In conclusion, Ter-butyl 3',4'-dihydro-2'H-spiro[pyrrolidine-3,1'-pyrrolo[1,2-a]pyrazine]-1-carboxylate (CAS No. 1780458-49-2) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further exploration. As our understanding of spirocyclic compounds continues to grow, it is likely that this molecule will play an important role in the discovery and development of new therapeutic agents.